Cas no 22459-80-9 (2-Chloro-6-methyl-4-nitrobenzonitrile)

• Product Name: 2-Chloro-6-methyl-4-nitrobenzonitrile
• CAS No: 22459-80-9
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 5001130
• Update Time: 2025-06-15

2-Chloro-6-methyl-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methyl-4-nitrobenzonitrile

• Inchi： 1S/C8H5ClN2O2/c1-5-2-6(11(12)13)3-8(9)7(5)4-10/h2-3H,1H3
• InChI Key： SDGHWJRUGYRPPY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C)C=1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 255
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Chloro-6-methyl-4-nitrobenzonitrile

Professional Introduction to 2-Chloro-6-methyl-4-nitrobenzonitrile (CAS No. 22459-80-9)

2-Chloro-6-methyl-4-nitrobenzonitrile (CAS No. 22459-80-9) is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, featuring a benzonitrile core substituted with chloro, methyl, and nitro groups, serves as a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of 2-chloro-6-methyl-4-nitrobenzonitrile contributes to its reactivity and utility in multiple synthetic pathways. The presence of the chloro group at the 2-position enhances its participation in nucleophilic substitution reactions, while the methyl group at the 6-position influences electronic distribution and steric hindrance. The nitro group at the 4-position further increases its reactivity, making it a suitable precursor for further functionalization. These structural features make it an attractive building block for medicinal chemists exploring novel drug candidates.

In recent years, there has been growing interest in leveraging 2-chloro-6-methyl-4-nitrobenzonitrile in the development of therapeutic agents. Its scaffold has been explored in the synthesis of compounds targeting various diseases, including cancer, inflammation, and infectious disorders. For instance, studies have demonstrated its role in generating derivatives with inhibitory activity against specific enzymes and receptors implicated in pathological processes. The benzonitrile moiety, in particular, is known for its ability to modulate biological pathways, making it a key structural element in drug design.

One of the most compelling aspects of 2-chloro-6-methyl-4-nitrobenzonitrile is its adaptability in multi-step synthetic routes. Researchers have utilized this compound to construct complex molecules through various transformations, such as nucleophilic aromatic substitution, reduction of nitro groups to amines, and coupling reactions with heterocyclic systems. These transformations highlight its importance as a synthetic intermediate, enabling the rapid assembly of structurally diverse libraries for high-throughput screening.

The pharmaceutical industry has also recognized the potential of 2-chloro-6-methyl-4-nitrobenzonitrile in developing next-generation agrochemicals. Its structural motifs are found in several herbicides and fungicides that exhibit potent activity against crop pathogens while maintaining environmental safety. By incorporating this compound into novel formulations, chemists aim to enhance the efficacy and selectivity of agricultural products without compromising ecological balance.

Advances in computational chemistry have further expanded the applications of 2-chloro-6-methyl-4-nitrobenzonitrile. Molecular modeling studies have provided insights into its interactions with biological targets, guiding rational drug design efforts. These computational approaches complement experimental work by predicting binding affinities and optimizing lead structures before they enter more costly and time-consuming phases of development.

The synthesis of 2-chloro-6-methyl-4-nitrobenzonitrile itself presents an interesting challenge due to its functionalized aromatic ring system. Industrial processes often involve multi-step sequences starting from commercially available precursors like aniline derivatives. Optimization of these synthetic routes is crucial for achieving high yields and purity levels required for pharmaceutical applications. Recent innovations in catalytic methods have improved efficiency while reducing waste generation.

Economic considerations also play a significant role in the utilization of 2-chloro-6-methyl-4-nitrobenzonitrile as an intermediate. Manufacturers must balance cost-effectiveness with quality control measures to ensure that downstream products meet regulatory standards. As demand for this compound grows, efforts are being made to develop more sustainable production methods that align with green chemistry principles.

The future prospects for 2-chloro-6-methyl-4-nitrobenzonitrile appear promising as research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are likely to drive innovation by combining experimental expertise with computational insights. This synergy will accelerate the discovery pipeline for both pharmaceuticals and agrochemicals where this compound plays an integral role.